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Compound of Interest

Compound Name: 1,1,2-Trimethylcyclopentane

Cat. No.: B1633513

An In-depth Technical Guide to the Health and Safety of 1,1,2-Trimethylcyclopentane

Authored by Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the health and safety considerations for
1,1,2-trimethylcyclopentane (CAS No: 4259-00-1), designed for researchers, scientists, and
professionals in drug development and other laboratory settings. While this compound is not
currently classified under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), its inherent properties as a volatile, flammable aliphatic hydrocarbon
necessitate rigorous safety protocols. This document synthesizes available data with
established best practices for handling chemicals of this class to ensure a self-validating
system of laboratory safety.

Section 1: Chemical Identity and Physicochemical
Properties

A foundational understanding of a substance's identity and physical properties is critical for
anticipating its behavior and implementing appropriate safety measures. 1,1,2-
Trimethylcyclopentane is a saturated alicyclic hydrocarbon.

Chemical Identifiers
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Identifier Value Source
IUPAC Name 1,1,2-trimethylcyclopentane [1]

CAS Number 4259-00-1 [21[31[4][5]
Molecular Formula CsHa1e [1][2][3][6]
Molecular Weight 112.21 g/mol [11121171
Synonyms Camphocean [1][2][3]

WINCSBAYCULVDU-
InChiKey [11[3]1[5]
UHFFFAOYSA-N

Physicochemical Data for Hazard Assessment

The most significant immediate hazard associated with 1,1,2-trimethylcyclopentane is its
flammability. The low flash point indicates that it can form an ignitable mixture with air at or
even below standard room temperature.
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Property Value

Implication for
Source
Safety

Flash Point 6.4 °C

High Fire Hazard.

Vapors can ignite at
temperatures

commonly found in [2]
laboratories. Requires

strict control of ignition

sources.

Boiling Point 111.2-114.0°C

Volatile liquid that will
readily produce
vapors, increasing the
: . . [2](8]
risk of inhalation and
creating a flammable

atmosphere.

Density 0.762 g/cm?

Lighter than water. In
case of a spill into a
water system, it will
float, and fire-fighting
measures must

account for this.

Vapor Pressure 27 mmHg at 25°C

Significant vapor

pressure contributes

to a flammable

atmosphere in [2]
enclosed spaces.

Requires excellent

ventilation.

12.56 mg/L at 25 °C

Water Solubility .
(estimated)

Essentially insoluble

in water. Do not use

water streams for [8]
cleanup as it may

spread the chemical.
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Section 2: Hazard Evaluation and Regulatory Status
GHS Classification

According to aggregated data from multiple notifications to the ECHA C&L Inventory, 1,1,2-
trimethylcyclopentane does not meet the criteria for GHS hazard classification.[1][8][9]

Causality Insight: The lack of a formal GHS classification often indicates a scarcity of
comprehensive toxicological data rather than a definitive confirmation of non-hazardousness.
For volatile organic compounds like this, the primary physical hazard (flammability) and
potential for effects common to hydrocarbons (e.g., aspiration toxicity, transient respiratory
irritation) remain significant concerns that must be addressed through prudent laboratory
practice.

Inferred Hazards and Prudent Practices

Given its structural similarity to other light hydrocarbons such as cyclopentane and various
trimethylpentane isomers, it is professionally prudent to assume similar hazards.

Aspiration Hazard: Like other low-viscosity hydrocarbons, it may be fatal if swallowed and
enters the airways.[10][11] Do NOT induce vomiting if ingested.

o Dermal Irritation: Prolonged or repeated skin contact may cause defatting of the skin, leading
to dryness, cracking, and irritation.[12]

 Inhalation: High vapor concentrations may cause drowsiness, dizziness, and respiratory tract
irritation.[10][11]

o Environmental Hazard: While specific data is lacking, similar hydrocarbons are often harmful
to aquatic life with long-lasting effects.[12][13] Releases to the environment should be
avoided.

Section 3: Exposure Control and Personal
Protection

Engineering controls are the primary method for minimizing exposure, supplemented by
appropriate Personal Protective Equipment (PPE).
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Engineering Controls

o Ventilation: All handling of 1,1,2-trimethylcyclopentane must be conducted in a well-
ventilated area. A certified chemical fume hood is required for any procedure that may
generate vapors, such as heating, agitation, or transfer of large quantities.[13][14]

« Ignition Source Control: All sources of ignition—including open flames, hot plates, static
electricity, and non-explosion-proof electrical equipment—must be strictly excluded from the
handling area.[11][14][15]

e Grounding and Bonding: Use grounding and bonding straps for containers and receiving
equipment during transfers of significant volumes to prevent the buildup of static electricity.
[15]

Personal Protective Equipment (PPE) Selection

The selection of PPE is task-dependent. The following workflow provides a self-validating
system for ensuring adequate protection.
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PPE Selection Workflow for 1,1,2-Trimethylcyclopentane
Start: Define Task

Task Involves
Potential for Splash,
Vapor, or Aerosol?

Yes
(e.g., transfers, reactions)

Enhanded PPE (Moderate/High Risk)
v

» Chemical Safety Goggles
» Chemical-Resistant Gloves
(e.g., Viton®, Nitrile)
* Flame-Retardant Lab Coat
* Work in Chemical Fume Hood

No
e.g., handling sealed containefr)

Spill Cleanup?

No Yes

Minimum PPE (Low Risk)

* Add Face Shield
» Chemical-Resistant Apron/Suit
» Consider Respiratory Protection
(Organic Vapor Cartridge)

 Safety Glasses with Side Shields
« Nitrile Gloves (EN 374)
 Standard Laboratory Coat

Click to download full resolution via product page

Caption: PPE selection workflow based on task risk.
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Section 4: Safe Handling, Storage, and Emergency
Protocols

Standard Operating Protocol: Safe Handling and
Storage

Pre-Handling Assessment: Before use, confirm the functionality of the chemical fume hood
and the availability of spill cleanup materials and a compatible fire extinguisher (e.g., dry
chemical, COz, or foam).

Container Inspection: Visually inspect the container for damage or leaks before moving it.

Grounding: For transfers between metal containers, ensure they are bonded and grounded
to prevent static discharge.[15]

Dispensing: Use only non-sparking tools for opening and closing containers.[16] Dispense
the smallest quantity needed for the experiment.

Post-Handling: Tightly close the container immediately after use.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area designated
for flammable liquids.[11][14][16] The storage area must be away from heat, ignition sources,
and incompatible materials such as strong oxidizing agents.[11]

Emergency First-Aid Procedures

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide
oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical
attention.[10][13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[10] Seek medical attention if irritation
develops or persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[10] Seek immediate medical attention.
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Ingestion:DO NOT INDUCE VOMITING.[10][13][17] If the person is conscious, give a small
amount of water to rinse the mouth. The risk of aspiration into the lungs is high and can be
fatal. Seek immediate medical attention.

Protocol: Accidental Release and Spill Response

Evacuate & Isolate: Immediately alert others in the area. Evacuate all non-essential
personnel and restrict access.

Eliminate Ignition Sources: Shut off all flames, hot surfaces, and spark-producing equipment
in the vicinity.[16]

Ventilate: Increase ventilation in the area, preferably within a fume hood.

Don PPE: Wear appropriate PPE, including chemical safety goggles, a face shield, chemical-
resistant gloves, and a lab coat. For large spills, respiratory protection (air-purifying
respirator with an organic vapor cartridge) may be necessary.[18]

Containment & Absorption: Contain the spill using an inert, non-combustible absorbent
material such as vermiculite, sand, or earth.[16] Do not use combustible materials like
sawdust.

Cleanup: Using non-sparking tools, carefully collect the absorbed material and place it into a
suitable, labeled, and sealed container for hazardous waste disposal.[15][16]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the waste container according to institutional and local environmental
regulations. Do not allow the chemical to enter drains or waterways.[10]

Section 5: Fire and Explosion Hazards

The primary, well-defined risk of 1,1,2-trimethylcyclopentane is its flammability. Vapors are

heavier than air and may travel a considerable distance to an ignition source and "flash back".
[13]
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Fire Prevention for 1,1,2-Trimethylcyclopentane

Fuel
(Vapors from
1,1,2-Trimethylcyclopentane)

Ignition Source
(Heat, Sparks, Flames)

Contfjol Measures

/

(Minimize Quantitiesj ( Maintain Ventilation SISl TS
(

Use in Fume Hood Cannot be eliminated) Usggi:fg‘;ﬁ;ng;io's

Click to download full resolution via product page
Caption: Key fire prevention strategies.

o Suitable Extinguishing Media: Dry chemical, carbon dioxide (COz2), or alcohol-resistant foam.
[13] A water spray can be used to cool fire-exposed containers, but a solid stream of water
may scatter and spread the fire.[11][13]

e Special Firefighting Procedures: Firefighters should wear full protective clothing and self-
contained breathing apparatus (SCBA).[10]

Section 6: Stability and Reactivity
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o Chemical Stability: The material is stable under normal storage and handling conditions.[16]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents (e.g., peroxides, nitrates,
chlorates), as this may create a fire or explosion hazard.[11]

e Hazardous Decomposition Products: Combustion will produce carbon monoxide and carbon
dioxide.[11]

e Hazardous Polymerization: Will not occur.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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